6-amino-3-methyl-1-(p-tolyl)-4-(3,4,5-trimethoxyphenyl)-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile

• IUPAC Name: 6-amino-3-methyl-1-(4-methylphenyl)-4-(3,4,5-trimethoxyphenyl)pyrazolo[3,4-b]pyridine-5-carbonitrile
• InChI: InChI=1S/C24H23N5O3/c1-13-6-8-16(9-7-13)29-24-20(14(2)28-29)21(17(12-25)23(26)27-24)15-10-18(30-3)22(32-5)19(11-15)31-4/h6-11H,1-5H3,(H2,26,27)
• InChI Key: XGJPVJOMGOKRRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C(=N2)C)C(=C(C(=N3)N)C#N)C4=CC(=C(C(=C4)OC)OC)OC
• Molecular Formula: C24H23N5O3
• Molecular Weight: 429.5 g/mol
• CAS No.: 885179-32-8

Description

6-amino-3-methyl-1-(p-tolyl)-4-(3,4,5-trimethoxyphenyl)-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile is a useful research compound. Its molecular formula is C24H23N5O3 and its molecular weight is 429.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

This compound and its derivatives have been synthesized through various methods for potential applications in scientific research. The ultrasound-assisted synthesis of pyrazolo[3,4-b]pyridines, including similar derivatives, has been explored for their potential as corrosion inhibitors for mild steel in acidic conditions, showcasing the versatility of these compounds in material science (Dandia, Gupta, Singh, & Quraishi, 2013) Ultrasound-Assisted Synthesis of Pyrazolo[3,4-b]pyridines as Potential Corrosion Inhibitors for Mild Steel in 1.0 M HCl. Additionally, supramolecular aggregation studies of 4-aryl-6-(1H-indol-3-yl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitriles, including compounds with similar structural features, have been conducted to understand their crystalline structures and hydrogen bonding patterns, which could have implications in the development of new materials (Low, Cobo, Sánchez, Trilleras, & Glidewell, 2007) Supramolecular aggregation in three 4-aryl-6-(1H-indol-3-yl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitriles.

Chemical Analysis and Theoretical Studies

Theoretical and experimental investigations have been conducted on the structure and vibrational spectra of pyrazolo[3,4-b]pyridine derivatives, providing insights into their chemical properties and potential applications in analytical chemistry (Bahgat, Jasem, & El‐Emary, 2009) Theoretical and experimental investigations on the structure and vibrational spectra. Furthermore, synthesis and spectral analysis, along with quantum studies on similar pyrazolo[3,4-b] pyridine derivatives, have been explored, contributing to the understanding of their electronic and structural characteristics (Halim & Ibrahim, 2022) Synthesis, spectral analysis, quantum studies, NLO, and thermodynamic properties.

Biological Interactions

Studies on the interactions of lysozyme with pyrazolo[3,4-b]pyridine-5-carbonitriles have been performed using fluorescence quenching, indicating potential applications in understanding protein-ligand interactions and the development of sensors or bioactive materials (Wu, Lian, Shen, & Wan, 2007) Interactions of lysozyme with 6-amino-4-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitriles: a fluorescence quenching study.

Material Science and Catalysis

A catalyst-free grinding method has been developed for the synthesis of 6-amino-3-methyl-4-aryl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile, offering a more sustainable and efficient approach to synthesizing these compounds. This method, along with DFT studies on the mechanistic pathway, could have implications in catalysis and green chemistry (Nikpassand, Fekri, & Naddaf Rahro, 2019) Catalyst-free grinding method: a new avenue for synthesis.